Cas no 1955474-27-7 (Rel-(3a,6a-dimethyl-hexahydro-1H-furo[3,4-c])pyrrole hydrochloride)

Rel-(3a,6a-dimethyl-hexahydro-1H-furo[3,4-c])pyrrole hydrochloride structure
1955474-27-7 structure
Product Name:Rel-(3a,6a-dimethyl-hexahydro-1H-furo[3,4-c])pyrrole hydrochloride
CAS No:1955474-27-7
MF:C8H16ClNO
MW:177.671741485596
CID:4631063
Update Time:2023-08-10

Rel-(3a,6a-dimethyl-hexahydro-1H-furo[3,4-c])pyrrole hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Rel-(3a,6a-dimethyl-hexahydro-1H-furo[3,4-c])pyrrole hydrochloride
    • (3AR,6aS)-3a,6a-dimethyl-hexahydro-1H-furo[3,4-c]pyrrole hydrochloride
    • Rel-(3aR,6aS)-3a,6a-dimethylhexahydro-1H-furo[3,4-c]pyrrole hydrochloride
    • Inchi: 1S/C8H15NO.ClH/c1-7-3-9-4-8(7,2)6-10-5-7;/h9H,3-6H2,1-2H3;1H/t7-,8+;
    • InChI Key: DNBFKPCVOKCHJN-KVZVIFLMSA-N
    • SMILES: Cl.O1C[C@@]2(C)CNC[C@@]2(C)C1

Computed Properties

  • Exact Mass: 177.0920418 g/mol
  • Monoisotopic Mass: 177.0920418 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 143
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3
  • Molecular Weight: 177.67
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